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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B3427745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl
tridecanoate in various solvents. The document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields where the

solubility of fatty acid methyl esters is a critical parameter.

Introduction to Methyl Tridecanoate
Methyl tridecanoate (C₁₄H₂₈O₂), the methyl ester of tridecanoic acid, is a saturated fatty acid

methyl ester (FAME). Its physicochemical properties, particularly its solubility, are of significant

interest in various applications, including its use as a reference standard in gas

chromatography, as an intermediate in organic synthesis, and in the formulation of various

products. Understanding its behavior in different solvents is crucial for process design,

formulation development, and analytical method development.

Quantitative Solubility Data
The solubility of methyl tridecanoate is dictated by its molecular structure, which includes a

long, nonpolar hydrocarbon chain and a polar ester group. This dual nature results in varied

solubility across different types of solvents. The following table summarizes the available

quantitative solubility data for methyl tridecanoate.
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Solvent Temperature (°C) Solubility Source

Water 25
0.3631 mg/L

(estimated)
[1]

Dimethylformamide

(DMF)
Ambient 25 mg/mL [2]

DMF:PBS (pH 7.2)

(1:1)
Ambient 0.25 mg/mL [2]

Dimethyl Sulfoxide

(DMSO)
Ambient ≥ 10 mg/mL [3]

Ethanol Ambient 25 mg/mL [2]

Chloroform Ambient Soluble [4]

Methanol Ambient Soluble [4]

Ether Ambient Soluble [5]

Benzene Ambient Soluble [5]

Note: "Soluble" indicates that while quantitative data is not specified in the source, the

compound is reported to be soluble in that solvent. The solubility of other fatty acid methyl

esters is known to increase with temperature in organic solvents.

Experimental Protocols: Determination of Solubility
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solute in a solvent. Below is a detailed protocol for determining the solubility of a

liquid solute, such as methyl tridecanoate, in a liquid solvent.

Gravimetric Method for Solubility Determination
Objective: To quantitatively determine the concentration of a saturated solution of methyl
tridecanoate in a given solvent at a specific temperature.

Materials:
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Methyl tridecanoate (high purity)

Solvent of interest (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Thermostatically controlled water bath or incubator

Glass vials with screw caps or sealed ampoules (e.g., 10 mL)

Volumetric flasks and pipettes

Evaporating dish or pre-weighed beaker

Drying oven

Vortex mixer or magnetic stirrer

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of methyl tridecanoate to a series of glass vials containing a

known volume (e.g., 5 mL) of the solvent. The excess solute is necessary to ensure that a

saturated solution is formed.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled water bath or incubator set to the desired

temperature.

Agitate the mixtures for an extended period (typically 24-72 hours) to ensure that

equilibrium is reached. A vortex mixer or magnetic stirrer can be used for this purpose. The

time required for equilibration should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.[6]
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Phase Separation:

After equilibration, allow the vials to stand undisturbed at the constant temperature for a

sufficient time (e.g., 12-24 hours) to allow the undissolved methyl tridecanoate to

separate from the saturated solution. This can be a distinct liquid phase at the bottom or

top depending on the relative densities.

Sampling:

Carefully withdraw a known volume (e.g., 1 mL) of the clear, saturated supernatant using a

pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation or

dissolution during transfer.

Gravimetric Analysis:

Transfer the collected aliquot into a pre-weighed, clean, and dry evaporating dish or

beaker.[6]

Record the total weight of the dish and the aliquot.

Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For

higher boiling point solvents, a vacuum oven at a controlled temperature below the boiling

point of the solute can be used.

Once the solvent has been removed, place the dish in a drying oven at a temperature

sufficient to remove any residual solvent without causing degradation or evaporation of the

methyl tridecanoate (e.g., 40-50°C) until a constant weight is achieved.[4]

Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

Calculation:

The mass of the dissolved methyl tridecanoate is the final weight of the dish with the

residue minus the initial weight of the empty dish.

The mass of the solvent is the total weight of the aliquot and dish minus the final weight of

the dish with the residue.
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The solubility can then be expressed in various units, such as g/100 g of solvent, mg/mL,

or mole fraction.

Visualizations
Experimental Workflow for Solubility Determination
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Solute Properties (Methyl Tridecanoate) Solvent Properties System Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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